N-(5-bromo-pyridin-2-yl)-2-methylsulfanyl-acetamide

• Molecular Formula: C8H9BrN2OS
• Molecular Weight: 261.14 g/mol
• IUPAC Name: N-(5-bromopyridin-2-yl)-2-methylsulfanylacetamide
• InChI: InChI=1S/C8H9BrN2OS/c1-13-5-8(12)11-7-3-2-6(9)4-10-7/h2-4H,5H2,1H3,(H,10,11,12)
• InChI Key: MZGBSWLTWQORKL-UHFFFAOYSA-N
• Canonical SMILES: CSCC(=O)NC1=NC=C(C=C1)Br

Description

N-(5-bromo-pyridin-2-yl)-2-methylsulfanyl-acetamide is a useful research compound. Its molecular formula is C8H9BrN2OS and its molecular weight is 261.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(1 g, 5.78 mmol) 5-Bromopyridin-2-amine was dissolved in DMF (40 ml) and HATU (2.64 g, 6.94 mmol, 1.2 equiv.) was added. After 15 minutes at room temperature Hunig's Base (6.0 ml, 34.7 mmol, 6 equiv.) and 2-(methylthio)acetic acid (736 mg, 6.94 mmol, 1.2 equiv.) were added. The mixture was stirred for 72 hours at room temperature. The reaction mixture was evaporated and extracted three times with saturated Na2CO3 solution and three times with ethyl acetate. The organic layers were extracted three times with 1N HCl solution and evaporated to dryness. The crude product was suspended in pentane, filtered and the solid evaporated to dryness. The desired N-(5-bromo-pyridin-2-yl)-2-methylsulfanyl-acetamide (312 mg, 21% yield) was obtained as a yellow solid, MS: m/e=258.9/260.8 (M+H+).